Cas no 70090-82-3 (Benzene, 1-fluoro-3-(1,2-propadienyl)-)

• Product Name: Benzene, 1-fluoro-3-(1,2-propadienyl)-
• CAS No: 70090-82-3
• MF: C₉H₇F
• MW: 134.150285959244
• CID: 547728
• PubChem ID: 13257083
• Update Time: 2025-04-19

Benzene, 1-fluoro-3-(1,2-propadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-3-(1,2-propadienyl)-
• 1-fluoro-3-propa-1,2-dienylbenzene
• 70090-82-3
• DTXSID10532443
• 1-Fluoro-3-propadienylbenzene

• Inchi： 1S/C9H7F/c1-2-4-8-5-3-6-9(10)7-8/h3-7H,1H2
• InChI Key： XMQQIPNUDQCEKD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=C=C)=C1

Computed Properties

• Exact Mass: 134.05321
• Monoisotopic Mass: 134.053178385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes